Cas no 1004249-25-5 (Methyl 4-(2-Cyanobenzyl)oxybenzoate)

• Product Name: Methyl 4-(2-Cyanobenzyl)oxybenzoate
• CAS No: 1004249-25-5
• Molecular Formula: C₁₆H₁₃NO₃
• Molecular Weight: 267.279324293137
• CID: 4675551

Methyl 4-(2-Cyanobenzyl)oxybenzoate Properties

Names and Identifiers

• methyl 4-[(2-cyanobenzyl)oxy]benzoate
• methyl 4-[(2-cyanophenyl)methoxy]benzoate
• Methyl 4-((2-cyanobenzyl)oxy)benzoate
• STK505529
• 4-(2-Cyanobenzyloxy)benzoic acid methyl ester

• InChIKey： HGMWXYYCYWFKMF-UHFFFAOYSA-N
• Inchi： 1S/C16H13NO3/c1-19-16(18)12-6-8-15(9-7-12)20-11-14-5-3-2-4-13(14)10-17/h2-9H,11H2,1H3
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CC1C=CC=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 20
• Complexity: 365
• Topological Polar Surface Area: 59.3

Experimental Properties

• Boiling Point: 428.4±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 187.2±13.4 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters